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Technical Support Center: Tween 20 Buffer
Preparation
This guide provides troubleshooting advice and frequently asked questions to help

researchers, scientists, and drug development professionals minimize foaming when preparing

buffers containing Tween 20.

Frequently Asked Questions (FAQs)
Q1: Why does my buffer foam so much when I add Tween 20?

A1: Tween 20 (Polysorbate 20) is a non-ionic surfactant, a type of detergent. Its primary

function in buffers is to reduce non-specific binding by lowering the surface tension of the

solution.[1][2] This reduction in surface tension facilitates the formation and stabilization of air

bubbles, resulting in foam whenever the solution is agitated in a way that introduces air.[3][4]

While some foaming is normal, excessive foaming can be managed by adjusting your

preparation technique.[5]

Q2: What is the recommended concentration of Tween 20 in buffers to minimize foaming?

A2: For most applications like ELISA and Western blot wash buffers, a low concentration of

0.05% to 0.1% (v/v) is effective and standard.[1][6][7] While higher concentrations of Tween 20
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will increase the total volume of foam generated, foam stability may actually be better at lower

concentrations.[8] It is best to use the lowest concentration that is effective for your application.

Q3: Can the mixing speed and method affect the amount of foam?

A3: Absolutely. The primary cause of foaming is the incorporation of air into the liquid, which is

directly related to the mixing method.[4] High-speed stirring, vortexing, or vigorous shaking will

introduce a significant amount of air, leading to excessive foam.[9][10] The optimal method is to

use gentle mixing, such as a slow-speed magnetic stirrer, or gentle swirling by hand.[11]

Q4: Does temperature play a role in foaming?

A4: Yes, temperature can influence foaming properties. Studies have shown that for Tween 20
solutions, an increase in temperature can lead to a decrease in foaming power. However,

higher temperatures can also accelerate liquid drainage from the foam, potentially reducing its

stability.[12][13] For general lab practice, preparing buffers at room temperature is standard.

While gentle warming (e.g., to 40-45 °C) can reduce the viscosity of concentrated Tween 20,

making it easier to pipette, this should be done with caution to avoid potential oxidation.[14]

Q5: Are there any alternatives to Tween 20 that produce less foam?

A5: Yes, other surfactants can be used, though their properties may differ. Polysorbate 80

(Tween 80) is a common alternative but is slightly more lipophilic.[1][9] Other non-ionic

detergents like Triton X-100 can be used, but many are being phased out due to environmental

concerns.[1] For specific applications where foaming is a major issue, low-foaming emulsifiers

like Lecithin may be considered.[9]

Troubleshooting Guide
Problem: My buffer has already foamed up. What can I do?

Solution 1: Wait. The simplest method is to let the buffer stand undisturbed. Much of the

foam will naturally dissipate over time.[9]

Solution 2: Centrifugation. If you need to use the buffer immediately, a short centrifugation

cycle can effectively break down the foam.[15]
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Solution 3: Use a low-vacuum. If foaming occurs during vacuum filtration, try reducing the

strength of the vacuum.[15] Periodically releasing the vacuum can also help to collapse the

bubbles.[15]

Solution 4: Chemical Defoamers (Use with Caution). Commercial anti-foaming agents are

available, but they may interfere with downstream applications, particularly in protein

purification and cell-based assays.[15] Their use should be validated for your specific

experiment.

Problem: Tween 20 is too viscous and difficult to pipette accurately.

Solution 1: Weigh the Surfactant. Instead of measuring by volume, you can weigh the

required amount of Tween 20. The density of Tween 20 is approximately 1.1 g/mL, so you

can calculate the target weight from your desired volume.[14]

Solution 2: Modify Your Pipette Tip. For easier aspiration of viscous liquids, you can cut the

narrow end of a pipette tip to create a wider opening.[11]

Solution 3: Use a Stock Solution. Prepare a 10% or 20% (v/v) stock solution of Tween 20 in

deionized water. This solution will be much less viscous and easier to pipette accurately.

Many vendors also sell ready-made stock solutions.[1]

Solution 4: Rinse the Tip. After dispensing the Tween 20 into your buffer, re-aspirate the

buffer solution into the same tip and dispense it several times to ensure all the viscous

detergent is transferred.[14]

Data Presentation
Table 1: Effect of Tween 20 Concentration on Foam Volume

Tween 20 Concentration
(%)

Relative Foam Volume Foam Stability

0.01 Low Highest

0.10 Moderate Moderate

1.00 High Lower
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This table summarizes findings that foam volume increases with surfactant concentration, but

foam stability is optimal at lower concentrations.[8]

Table 2: Effect of Temperature on Foaming Power of a Tween 20 System

Temperature (°C) Mean Foaming Power (cm)

30 55.00

45 46.00

55 18.50

65 15.00

75 6.00

Data from a study on a Tween-20 system shows that initial foam height (foaming power)

decreases as temperature increases.

Experimental Protocols
Protocol for Preparing 1 Liter of PBS-T (0.1% Tween 20) with Minimal Foaming

Prepare PBS: Dissolve the required salts for 1 Liter of 1X Phosphate Buffered Saline (e.g.,

8g NaCl, 0.2g KCl, 1.44g Na₂HPO₄, 0.24g KH₂PO₄) in approximately 900 mL of distilled

water.[16]

Dissolve Completely: Place the beaker on a magnetic stirrer at a low to medium speed. Allow

the salts to dissolve completely.

Add Tween 20:

Measure 1 mL of Tween 20. For best results, add it to the buffer using a "sub-surface"

technique.

To do this, place the pipette tip below the surface of the buffer solution.
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Dispense the Tween 20 slowly and directly into the liquid. This prevents splashing and

minimizes the introduction of air at the surface.

Gentle Mixing: Turn the magnetic stirrer to its lowest setting, ensuring the vortex is minimal

to non-existent. Mix just until the Tween 20 is fully incorporated. Alternatively, swirl the

container gently by hand.[11] Avoid shaking or rapid agitation.

Adjust pH and Volume: Check the pH of the solution and adjust to the desired level (typically

pH 7.4) using HCl or NaOH.[17]

Final Volume: Transfer the solution to a 1L graduated cylinder and add distilled water to bring

the final volume to 1 Liter. Invert the cylinder slowly 2-3 times to ensure the final solution is

homogenous.

Storage: Store the buffer at room temperature.[6]

Mandatory Visualization
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Start: Buffer Preparation

1. Dissolve buffer salts in ~90% 
 of final volume of dH2O.

2. Add required amount of Tween 20 
 below the liquid surface.

3. Mix gently with a slow-speed stirrer. 
 AVOID VORTEXING.

Excessive Foaming?

Troubleshoot: 
 Let buffer stand until foam subsides.

Yes

4. Adjust pH to desired level.

No

5. Add dH2O to final volume. 
 Mix by slow inversion.

End: Buffer Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing buffers with Tween 20 to minimize foam formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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